Cas no 1269421-61-5 (8-Bromo-4-chloropyrido[4,3-d]pyrimidine)

• Product Name: 8-Bromo-4-chloropyrido[4,3-d]pyrimidine
• CAS No: 1269421-61-5
• MF: C₇H₃BrClN₃
• MW: 244.475818872452
• CID: 4815584
• PubChem ID: 86675691
• Update Time: 2026-02-27

8-Bromo-4-chloropyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-chloropyrido[4,3-d]pyrimidine
• SCHEMBL1463005
• BS-53067
• Z1551923585
• CS-0528764
• EN300-23910255
• 1269421-61-5
• F77567
• ALCXAADGQYOYGK-UHFFFAOYSA-N
• 8-Bromo-4-chloropyrido[4,3-d]pyrimidine

• Inchi： 1S/C7H3BrClN3/c8-5-2-10-1-4-6(5)11-3-12-7(4)9/h1-3H
• InChI Key： ALCXAADGQYOYGK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C(N=CN=C21)Cl

Computed Properties

• Exact Mass: 242.91989g/mol
• Monoisotopic Mass: 242.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7

Additional information on 8-Bromo-4-chloropyrido[4,3-d]pyrimidine

8-Bromo-4-chloropyrido[4,3-d]pyrimidine (CAS No. 1269421-61-5): A Comprehensive Overview

8-Bromo-4-chloropyrido[4,3-d]pyrimidine (CAS No. 1269421-61-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of bromine and chlorine substituents on the pyrido[4,3-d]pyrimidine scaffold imparts distinct chemical and biological properties, making it a valuable candidate for various research and development endeavors.

The structure of 8-Bromo-4-chloropyrido[4,3-d]pyrimidine is characterized by a six-membered pyridine ring fused to a five-membered pyrimidine ring, with a bromine atom at the 8-position and a chlorine atom at the 4-position. This structural arrangement provides a rigid and planar framework that can interact with various biological targets, such as enzymes, receptors, and nucleic acids. The presence of halogen substituents also enhances the compound's lipophilicity and stability, which are crucial factors for drug design and development.

Recent research has highlighted the potential of 8-Bromo-4-chloropyrido[4,3-d]pyrimidine in several therapeutic areas. For instance, studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, 8-Bromo-4-chloropyrido[4,3-d]pyrimidine has been found to modulate the activity of kinases, which are important targets in cancer therapy.

In the context of neurological disorders, 8-Bromo-4-chloropyrido[4,3-d]pyrimidine has shown promise as a potential therapeutic agent. Research indicates that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These properties make it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 8-Bromo-4-chloropyrido[4,3-d]pyrimidine have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound has shown low toxicity in animal models, indicating its safety profile for further clinical evaluation.

In terms of synthesis, 8-Bromo-4-chloropyrido[4,3-d]pyrimidine can be prepared through various synthetic routes. One common method involves the condensation of an appropriate amine with a substituted pyridine derivative followed by bromination and chlorination steps. The synthetic process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The applications of 8-Bromo-4-chloropyrido[4,3-d]pyrimidine extend beyond its potential as a therapeutic agent. It is also used as an intermediate in the synthesis of other bioactive compounds and as a tool compound in biochemical assays. Its ability to selectively bind to specific protein targets makes it valuable for probing biological pathways and validating new drug targets.

In conclusion, 8-Bromo-4-chloropyrido[4,3-d]pyrimidine (CAS No. 1269421-61-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.